7-(2-chloroacetyl)-8-methoxy-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one

• Molecular Formula: C13H14ClNO3
• Molecular Weight: 267.71 g/mol
• IUPAC Name: 7-(2-chloroacetyl)-8-methoxy-1,3,4,5-tetrahydro-1-benzazepin-2-one
• InChI: InChI=1S/C13H14ClNO3/c1-18-12-6-10-8(3-2-4-13(17)15-10)5-9(12)11(16)7-14/h5-6H,2-4,7H2,1H3,(H,15,17)
• InChI Key: DUWUONQFCDIOQS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2CCCC(=O)NC2=C1)C(=O)CCl

Description

7-(2-Chloroacetyl)-8-methoxy-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one is a benzazepinone derivative characterized by a seven-membered azepine ring fused to a benzene core. Key structural features include:

• Chloroacetyl substituent at position 7: This group introduces electrophilicity, enhancing reactivity in nucleophilic substitution or acylation reactions.
• Methoxy group at position 8: Likely influences electronic properties (e.g., electron-donating effects) and solubility.
• Ketone group at position 2: A hallmark of benzazepinones, critical for hydrogen bonding and molecular recognition.

Synthesis routes for related compounds involve Schmidt reactions using sodium azide and sulfuric acid to form the benzazepinone core, as demonstrated in the synthesis of 8-methoxy-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one . The chloroacetyl group may be introduced via post-synthetic acetylation.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-(2-chloroacetyl)-8-methoxy-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one typically involves multiple steps, starting from readily available precursors. One common synthetic route involves the following steps:

Formation of the benzazepine core: This can be achieved through a cyclization reaction of appropriate precursors under acidic or basic conditions.

Introduction of the chloroacetyl group: This step involves the reaction of the benzazepine core with chloroacetyl chloride in the presence of a base such as triethylamine.

Industrial Production Methods

Industrial production of this compound may involve optimized versions of the above synthetic routes, with a focus on maximizing yield and purity while minimizing costs and environmental impact. Techniques such as continuous flow synthesis and the use of green chemistry principles may be employed to enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

7-(2-chloroacetyl)-8-methoxy-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to remove or alter specific functional groups.

Substitution: The chloroacetyl group can be substituted with other groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

Substitution: Nucleophiles like amines, thiols, and alcohols can be used to replace the chloroacetyl group.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

7-(2-chloroacetyl)-8-methoxy-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one has a wide range of scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and as a building block for the development of new materials.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes and its interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its use in the development of new drugs for treating various diseases.

Industry: It is used in the production of specialty chemicals and as a precursor for the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of 7-(2-chloroacetyl)-8-methoxy-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one involves its interaction with specific molecular targets and pathways within cells. The chloroacetyl group may act as an electrophile, reacting with nucleophilic sites on biomolecules, while the methoxy group can influence the compound’s solubility and reactivity. These interactions can lead to various biological effects, depending on the specific context and target molecules involved.

Comparison with Similar Compounds

Structural Comparison Table

Compound Name	Core Structure	Substituents	Molecular Weight	CAS Number	Key Properties
7-(2-Chloroacetyl)-8-methoxy-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one	1-Benzazepin-2-one	7-ClCH₂CO-, 8-OCH₃	281.71 (calc.)	Not reported	High electrophilicity at C7; potential for acyl transfer reactions
8-Methoxy-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one	1-Benzazepin-2-one	8-OCH₃	191.23	66191-66-0	Lacks chloroacetyl group; lower reactivity
8-Amino-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one	1-Benzazepin-2-one	8-NH₂	178.23	Not reported	Amino group enhances nucleophilicity; potential for hydrogen bonding
7-Chloro-5-(2-fluorophenyl)-1,3-dihydro-2H-1,4-benzodiazepin-2-one	1,4-Benzodiazepin-2-one	7-Cl, 5-(2-FC₆H₄)	314.75	2886-65-9	Diazepine core with two nitrogens; anxiolytic applications

Reactivity and Functional Group Analysis

• Chloroacetyl Group: Unique to the target compound, this group confers electrophilic character, enabling reactions with nucleophiles (e.g., amines, thiols). In contrast, analogs like 8-methoxy- or 8-amino-substituted benzazepinones lack this reactivity .
• Methoxy Group : The 8-OCH₃ group in the target compound and its analog may improve solubility via polar interactions, whereas the 5-(2-fluorophenyl) group in benzodiazepines enhances lipophilicity and receptor binding.
• Core Structure: Benzazepinones (one nitrogen) vs. benzodiazepines (two nitrogens) exhibit distinct pharmacological profiles. Benzodiazepines are widely used as sedatives, while benzazepinones are explored for CNS and enzyme-targeting applications .